Cas no 385822-22-0 (Dactyloquinone A)
Dactyloquinone A structure
Product Name:Dactyloquinone A
CAS No:385822-22-0
MF:C22H28O4
MW:356.455327033997
CID:6765785
Update Time:2024-03-03
Dactyloquinone A Chemical and Physical Properties
Names and Identifiers
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- 385822-22-0
- Dactyloquinone A
- Dactyloquinone B
- 385822-20-8
- Dahabinone A
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- Inchi: 1S/C22H28O4/c1-13-7-6-9-22-20(13,3)10-8-14(2)21(22,4)12-15-18(24)17(25-5)11-16(23)19(15)26-22/h11,14H,1,6-10,12H2,2-5H3/t14-,20+,21+,22-/m0/s1
- InChI Key: VHEIQBFDIYFDPD-VKPKAYIDSA-N
- SMILES: C1C(=O)C2O[C@@]34CCCC(=C)[C@@]3(C)CC[C@H](C)[C@@]4(C)CC=2C(=O)C=1OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- XLogP3: 3.747
Dactyloquinone A Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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